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Compound of Interest

Compound Name: Bis-Propargyl-PEG13

Cat. No.: B606189 Get Quote

Essential Safety and Handling Guide for Bis-
Propargyl-PEG13
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Bis-Propargyl-PEG13. Adherence to these guidelines is crucial for

ensuring laboratory safety and maintaining experimental integrity.

I. Chemical and Physical Properties
Bis-Propargyl-PEG13 is a polyethylene glycol (PEG) derivative containing two terminal

propargyl groups. The propargyl groups are reactive towards azide-bearing molecules, making

this compound a valuable tool in bioconjugation and drug development.[1] The PEG linker

enhances the solubility of the molecule in aqueous solutions.[1]
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Property Value

CAS Number 1351373-50-6

Molecular Formula C30H54O13

Molecular Weight 622.75 g/mol

Appearance Varies (can be a solid or liquid)

Solubility Soluble in water, DMSO, DMF, and DCM

II. Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Bis-Propargyl-PEG13 is not readily available,

data from closely related compounds, such as Bis-propargyl-PEG11, and the reactive propargyl

group indicate potential hazards. The following PPE is mandatory to minimize risk.

GHS Hazard Statements for Related Compounds (Bis-propargyl-PEG11):

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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Personal Protective Equipment (PPE) Specifications

Hand Protection

Chemical-resistant gloves (e.g., nitrile or

neoprene). Inspect gloves before use and

dispose of them properly after handling.

Eye and Face Protection

Safety glasses with side shields or chemical

splash goggles. A face shield may be required

for larger quantities or when there is a splash

hazard.

Skin and Body Protection

Laboratory coat. Ensure it is fully buttoned. For

larger scale operations, consider a chemical-

resistant apron or coveralls.

Respiratory Protection

Use in a well-ventilated area, preferably within a

chemical fume hood, to avoid inhalation of any

vapors or aerosols.

III. Safe Handling and Operational Workflow
Adherence to a strict operational workflow is paramount when handling Bis-Propargyl-PEG13
to ensure both personal safety and the quality of the experimental results.

Storage:

Short-term: Store at 0 - 4°C for days to weeks.[1]

Long-term: Store at -20°C for months to years.[1]

Keep the container tightly sealed in a dry, dark, and well-ventilated area.

Preparation Handling Cleanup & Disposal

Don PPE Prepare Work Area
Ensure safety

Thaw Reagent
Bring to RT
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Proceed with experiment

Quench ReactionNeutralize reactivity Segregate Waste
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Dispose Waste
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Safe Handling Workflow for Bis-Propargyl-PEG13

Experimental Protocol:

Preparation: Before handling, ensure all necessary PPE is correctly worn. Prepare the work

area within a certified chemical fume hood. Allow the Bis-Propargyl-PEG13 container to

equilibrate to room temperature before opening to prevent moisture condensation.

Handling:

Weigh or measure the required amount of the compound directly in the fume hood.

Avoid creating dust or aerosols.

For reactions, add the reagent slowly to the reaction mixture.

Keep the container sealed when not in use.

Post-Handling:

Wash hands thoroughly after handling, even if gloves were worn.

Clean all equipment and the work area to prevent cross-contamination.

IV. Disposal Plan
Proper disposal of Bis-Propargyl-PEG13 and any associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b606189?utm_src=pdf-body-img
https://www.benchchem.com/product/b606189?utm_src=pdf-body
https://www.benchchem.com/product/b606189?utm_src=pdf-body
https://www.benchchem.com/product/b606189?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Type Disposal Procedure

Unused/Expired Product

Dispose of as chemical waste through a

licensed contractor. Do not dispose of it down

the drain.

Contaminated Labware (e.g., pipette tips, tubes)
Place in a designated, sealed container for

chemical waste.

Contaminated PPE (e.g., gloves)
Dispose of in the appropriate hazardous waste

stream immediately after use.

Aqueous Waste from Reactions

Collect in a clearly labeled, sealed waste

container. The container should be stored in a

secondary containment vessel.

Waste Segregation and Labeling:

All waste streams must be segregated based on their chemical compatibility.

Waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

(Bis-Propargyl-PEG13), and the primary hazards (e.g., Irritant).

V. Emergency Procedures
Immediate and appropriate action during an emergency can significantly mitigate potential

harm.
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Emergency Situation Immediate Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE.

Absorb the spill with an inert material (e.g.,

vermiculite, sand) and place it in a sealed

container for chemical waste disposal. Ventilate

the area and wash the spill site after material

pickup is complete.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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